Cas no 1803562-64-2 (3-6-(hydroxymethyl)pyridin-2-ylcyclohex-2-en-1-one)

• Product Name: 3-6-(hydroxymethyl)pyridin-2-ylcyclohex-2-en-1-one
• CAS No: 1803562-64-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5696123
• PubChem ID: 119030891
• Update Time: 2025-06-09

3-6-(hydroxymethyl)pyridin-2-ylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-6-(hydroxymethyl)pyridin-2-ylcyclohex-2-en-1-one

• Inchi： 1S/C12H13NO2/c14-8-10-4-2-6-12(13-10)9-3-1-5-11(15)7-9/h2,4,6-7,14H,1,3,5,8H2
• InChI Key： XWJSXHXKAFTTKV-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=C(CO)N=2)CCC1

Additional information on 3-6-(hydroxymethyl)pyridin-2-ylcyclohex-2-en-1-one

Recent Advances in the Study of 3-6-(hydroxymethyl)pyridin-2-ylcyclohex-2-en-1-one (CAS: 1803562-64-2)

In recent years, the compound 3-6-(hydroxymethyl)pyridin-2-ylcyclohex-2-en-1-one (CAS: 1803562-64-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and cyclohexenone structural motifs, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key findings from recent research is the compound's role as a modulator of specific enzymatic pathways. Studies have demonstrated that 3-6-(hydroxymethyl)pyridin-2-ylcyclohex-2-en-1-one exhibits inhibitory activity against certain kinases, which are critical targets in the treatment of cancers and inflammatory diseases. The compound's ability to selectively bind to these kinases while minimizing off-target effects makes it a valuable candidate for further drug development.

Another area of investigation has been the optimization of the synthetic route for 3-6-(hydroxymethyl)pyridin-2-ylcyclohex-2-en-1-one. Researchers have developed more efficient and scalable methods for its production, which is essential for advancing preclinical and clinical studies. These advancements have also enabled the synthesis of derivatives with improved pharmacokinetic properties, such as enhanced bioavailability and metabolic stability.

Pharmacological evaluations have further highlighted the compound's potential in treating neurodegenerative diseases. In vitro and in vivo studies have shown that 3-6-(hydroxymethyl)pyridin-2-ylcyclohex-2-en-1-one can cross the blood-brain barrier and exert neuroprotective effects. These findings open new avenues for its application in conditions like Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in the development of 3-6-(hydroxymethyl)pyridin-2-ylcyclohex-2-en-1-one as a therapeutic agent. Issues such as dose-dependent toxicity and the need for further validation in human clinical trials must be addressed. However, the compound's unique chemical structure and biological activity continue to make it a focal point of ongoing research.

In conclusion, the latest studies on 3-6-(hydroxymethyl)pyridin-2-ylcyclohex-2-en-1-one (CAS: 1803562-64-2) underscore its potential as a versatile and impactful molecule in chemical biology and pharmaceutical science. Continued research efforts are expected to yield deeper insights into its mechanisms and applications, paving the way for its eventual translation into clinical use.